Cas no 2580254-17-5 (ethyl 5-(aminomethyl)bicyclo2.2.1heptane-2-carboxylate)

• Product Name: ethyl 5-(aminomethyl)bicyclo2.2.1heptane-2-carboxylate
• CAS No: 2580254-17-5
• MF: C₁₁H₁₉NO₂
• MW: 197.27406334877
• CID: 5662785
• PubChem ID: 165888435
• Update Time: 2025-06-09

ethyl 5-(aminomethyl)bicyclo2.2.1heptane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-(aminomethyl)bicyclo[2.2.1]heptane-2-carboxylate
• 2580254-17-5
• EN300-27726296
• ethyl 5-(aminomethyl)bicyclo2.2.1heptane-2-carboxylate

• Inchi： 1S/C11H19NO2/c1-2-14-11(13)10-5-7-3-8(10)4-9(7)6-12/h7-10H,2-6,12H2,1H3
• InChI Key： NBGPWFHASFNGBV-UHFFFAOYSA-N
• SMILES： O(CC)C(C1CC2CC1CC2CN)=O

Computed Properties

• Exact Mass: 197.141578849g/mol
• Monoisotopic Mass: 197.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 52.3Ų

Additional information on ethyl 5-(aminomethyl)bicyclo2.2.1heptane-2-carboxylate

Introduction to Ethyl 5-(Aminomethyl)bicyclo[2.2.1]heptane-2-carboxylate (CAS No. 2580254-17-5)

Ethyl 5-(aminomethyl)bicyclo[2.2.1]heptane-2-carboxylate (CAS No. 2580254-17-5) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique bicyclic structure and functional groups, holds potential applications in the development of new therapeutic agents and as a building block in organic synthesis.

The molecular structure of ethyl 5-(aminomethyl)bicyclo[2.2.1]heptane-2-carboxylate is composed of a bicyclo[2.2.1]heptane core, an aminomethyl group, and an ethyl ester moiety. The bicyclic framework provides structural rigidity and conformational constraints, which can influence the compound's biological activity and pharmacokinetic properties. The aminomethyl group offers opportunities for further functionalization and conjugation with other molecules, making it a versatile intermediate in synthetic chemistry.

Recent studies have explored the potential of ethyl 5-(aminomethyl)bicyclo[2.2.1]heptane-2-carboxylate in various biological contexts. One notable application is its use as a lead compound in the development of drugs targeting G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors involved in numerous physiological processes, including neurotransmission, hormone signaling, and immune responses. The unique structure of ethyl 5-(aminomethyl)bicyclo[2.2.1]heptane-2-carboxylate allows it to interact with specific GPCR subtypes, potentially leading to the discovery of novel agonists or antagonists.

In addition to its potential as a drug candidate, ethyl 5-(aminomethyl)bicyclo[2.2.1]heptane-2-carboxylate has been investigated for its utility as a synthetic intermediate in the preparation of complex organic molecules. Its bicyclic core and functional groups provide a robust platform for multi-step synthesis, enabling chemists to construct intricate molecular architectures with high efficiency and selectivity.

The synthesis of ethyl 5-(aminomethyl)bicyclo[2.2.1]heptane-2-carboxylate typically involves several key steps, including the formation of the bicyclic framework, introduction of the aminomethyl group, and esterification with ethyl alcohol. Various synthetic routes have been reported in the literature, each offering different advantages in terms of yield, purity, and scalability. For instance, one common approach involves the ring-closing metathesis (RCM) reaction to form the bicyclic core, followed by reductive amination to introduce the aminomethyl group.

The physical and chemical properties of ethyl 5-(aminomethyl)bicyclo[2.2.1]heptane-2-carboxylate have been extensively studied to understand its behavior in different environments. It is generally stable under standard laboratory conditions but may require careful handling to avoid degradation or contamination. The compound is soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO), making it suitable for various analytical techniques and biological assays.

In terms of safety and handling, it is important to note that while ethyl 5-(aminomethyl)bicyclo[2.2.1]heptane-2-carboxylate is not classified as a hazardous material under current regulations, standard laboratory safety protocols should be followed when working with this compound. This includes wearing appropriate personal protective equipment (PPE), such as gloves and goggles, and conducting experiments in well-ventilated areas or fume hoods.

The future prospects for ethyl 5-(aminomethyl)bicyclo[2.2.1]heptane-2-carboxylate are promising across multiple research fronts. In medicinal chemistry, ongoing efforts aim to optimize its structure for improved potency and selectivity against specific targets. Additionally, there is growing interest in exploring its potential as a scaffold for drug delivery systems and prodrugs, which could enhance its therapeutic efficacy and reduce side effects.

In conclusion, ethyl 5-(aminomethyl)bicyclo[2.2.1]heptane-2-carboxylate (CAS No. 2580254-17-5) represents an exciting opportunity for researchers in the fields of medicinal chemistry and organic synthesis. Its unique structural features and versatile functional groups make it a valuable tool for advancing our understanding of biological processes and developing new therapeutic agents.